Cas no 2138136-93-1 ({2-(4-methanesulfonyl-1H-pyrazol-1-yl)methylphenyl}methanamine)

Technical Introduction: {2-(4-Methanesulfonyl-1H-pyrazol-1-yl)methylphenyl}methanamine is a specialized organic compound featuring a pyrazole core substituted with a methanesulfonyl group and an aminomethylphenyl moiety. This structure imparts unique reactivity and potential utility in medicinal chemistry and pharmaceutical research, particularly as a building block for bioactive molecules. The methanesulfonyl group enhances electrophilic character, while the primary amine functionality allows for further derivatization, making it valuable for targeted synthesis. Its well-defined molecular architecture supports precise modifications, aiding in the development of novel compounds with potential therapeutic applications. The compound’s stability and synthetic versatility underscore its relevance in advanced chemical research.
{2-(4-methanesulfonyl-1H-pyrazol-1-yl)methylphenyl}methanamine structure
2138136-93-1 structure
Product Name:{2-(4-methanesulfonyl-1H-pyrazol-1-yl)methylphenyl}methanamine
CAS No:2138136-93-1
MF:C12H15N3O2S
MW:265.331401109695
CID:6118501
PubChem ID:165473021
Update Time:2025-06-07

{2-(4-methanesulfonyl-1H-pyrazol-1-yl)methylphenyl}methanamine Chemical and Physical Properties

Names and Identifiers

    • {2-(4-methanesulfonyl-1H-pyrazol-1-yl)methylphenyl}methanamine
    • EN300-1115811
    • {2-[(4-methanesulfonyl-1H-pyrazol-1-yl)methyl]phenyl}methanamine
    • 2138136-93-1
    • Inchi: 1S/C12H15N3O2S/c1-18(16,17)12-7-14-15(9-12)8-11-5-3-2-4-10(11)6-13/h2-5,7,9H,6,8,13H2,1H3
    • InChI Key: LHDSUEVTXHILFM-UHFFFAOYSA-N
    • SMILES: S(C)(C1C=NN(C=1)CC1C=CC=CC=1CN)(=O)=O

Computed Properties

  • Exact Mass: 265.08849790g/mol
  • Monoisotopic Mass: 265.08849790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 86.4Ų

{2-(4-methanesulfonyl-1H-pyrazol-1-yl)methylphenyl}methanamine Pricemore >>

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Additional information on {2-(4-methanesulfonyl-1H-pyrazol-1-yl)methylphenyl}methanamine

Introduction to {2-(4-methanesulfonyl-1H-pyrazol-1-yl)methylphenyl}methanamine and Its Significance in Modern Chemical Biology

{2-(4-methanesulfonyl-1H-pyrazol-1-yl)methylphenyl}methanamine, identified by its CAS number 2138136-93-1, is a compound of growing interest in the field of chemical biology and pharmaceutical research. This molecule, featuring a complex aromatic structure, has garnered attention due to its potential applications in drug discovery and therapeutic development. The presence of a {4-methanesulfonyl} group and a {pyrazole} ring system contributes to its unique chemical properties, making it a promising candidate for further investigation.

The structural composition of {2-(4-methanesulfonyl-1H-pyrazol-1-yl)methylphenyl}methanamine is highly significant in understanding its biological activity. The {4-methanesulfonyl} moiety is known for its ability to enhance binding affinity to biological targets, while the {pyrazole} ring is a common pharmacophore in many bioactive molecules. These features make the compound an attractive scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the interactions of {2-(4-methanesulfonyl-1H-pyrazol-1-yl)methylphenyl}methanamine with various biological targets. Studies have shown that this compound exhibits promising binding properties with enzymes and receptors involved in critical cellular pathways. For instance, preliminary computational studies suggest that it may interact with kinases and transcription factors, which are often implicated in diseases such as cancer and inflammation.

In the realm of drug discovery, the development of novel inhibitors for kinases has been a major focus due to their therapeutic potential. The structural features of {2-(4-methanesulfonyl-1H-pyrazol-1-yl)methylphenyl}methanamine make it a suitable candidate for designing kinase inhibitors. The {4-methanesulfonyl} group can serve as a hinge-binding element, while the phenyl and pyrazole rings provide additional interactions with the target enzyme. This dual interaction mechanism could enhance the potency and selectivity of potential inhibitors.

Experimental validation of these computational predictions is crucial for advancing the development of {2-(4-methanesulfonyl-1H-pyrazol-1-yl)methylphenyl}methanamine-based therapeutics. In vitro assays are being conducted to assess its binding affinity and inhibitory activity against various kinases. Additionally, cell-based assays are being employed to evaluate its effects on downstream signaling pathways. These studies will provide valuable insights into its potential as a lead compound for drug development.

The importance of {pyrazole}-based compounds in medicinal chemistry cannot be overstated. Pyrazole derivatives have been extensively studied for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The incorporation of a {4-methanesulfonyl} group into the pyrazole scaffold enhances its bioactivity, making it a more effective tool for drug discovery. The compound's ability to modulate key cellular processes makes it a promising candidate for treating various diseases.

As research in chemical biology continues to evolve, the development of innovative methodologies for drug discovery is essential. High-throughput screening (HTS) and virtual screening techniques are being increasingly utilized to identify novel bioactive compounds like {2-(4-methanesulfonyl-1H-pyrazol-1-yl)methylphenyl}methanamine. These approaches enable researchers to rapidly assess the potential of numerous compounds against various biological targets, thereby accelerating the drug discovery process.

The synthesis of {2-(4-methanesulfonyl-1H-pyrazol-1-yl)methylphenyl}methanamine presents unique challenges due to its complex structure. Advanced synthetic methodologies are being employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and multi-step organic synthesis are being utilized to construct the desired molecular framework efficiently.

The pharmacokinetic properties of this compound are also under investigation. Understanding how {2-(4-methanesulfonyl-1H-pyrazol-1-yl)methylphenyl}methanamine is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its therapeutic potential. Preclinical studies are being conducted to evaluate these parameters, which will provide essential data for optimizing its formulation and dosing regimen.

The future prospects of {2-(4-methanesulfonyl-1H-pyrazol-1-yl)methylphenyl}methanamine in pharmaceutical research are promising. Ongoing studies aim to elucidate its mechanism of action and explore its potential in treating various diseases. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further innovation in this area.

In conclusion, {2-(4-methanesulfonyl-1H-pyrazol-1-yl)methylphenyl}methanamine (CAS no 2138136-93-1) is a compound with significant potential in chemical biology and drug discovery. Its unique structural features make it an attractive candidate for designing novel therapeutic agents targeting kinases and other key cellular pathways. Continued research efforts will likely uncover new applications for this compound in medicine.

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